Cas no 1464829-28-4 (4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy-)

4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy-, is a fluorinated quinoline derivative with notable chemical and pharmaceutical applications. The presence of both a carboxylic acid and a hydroxyl group at the 3-position enhances its reactivity, making it a versatile intermediate in organic synthesis. The fluorine substituent at the 7-position contributes to increased metabolic stability and bioavailability, which is advantageous in medicinal chemistry. This compound is particularly useful in the development of antimicrobial and anti-inflammatory agents due to its structural similarity to bioactive quinolines. Its well-defined molecular structure allows for precise modifications, facilitating research in drug discovery and material science. High purity and consistent quality ensure reliable performance in experimental and industrial settings.
4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy- structure
1464829-28-4 structure
Product Name:4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy-
CAS No:1464829-28-4
MF:C10H6FNO3
MW:207.157946109772
CID:5863712
PubChem ID:65712604
Update Time:2025-10-18

4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy-
    • 7-Fluoro-3-hydroxyquinoline-4-carboxylic acid
    • EN300-625418
    • CS-0253146
    • Z1267861083
    • AKOS015052383
    • 1464829-28-4
    • Inchi: 1S/C10H6FNO3/c11-5-1-2-6-7(3-5)12-4-8(13)9(6)10(14)15/h1-4,13H,(H,14,15)
    • InChI Key: KFHVNXLMDXHFOH-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(F)C=2)C(C(O)=O)=C(O)C=1

Computed Properties

  • Exact Mass: 207.03317122g/mol
  • Monoisotopic Mass: 207.03317122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 70.4Ų

Experimental Properties

  • Density: 1.570±0.06 g/cm3(Predicted)
  • Boiling Point: 387.8±42.0 °C(Predicted)
  • pka: 0.46±0.10(Predicted)

4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-625418-0.05g
7-fluoro-3-hydroxyquinoline-4-carboxylic acid
1464829-28-4 95.0%
0.05g
$212.0 2025-03-15
Enamine
EN300-625418-0.1g
7-fluoro-3-hydroxyquinoline-4-carboxylic acid
1464829-28-4 95.0%
0.1g
$317.0 2025-03-15
Enamine
EN300-625418-0.25g
7-fluoro-3-hydroxyquinoline-4-carboxylic acid
1464829-28-4 95.0%
0.25g
$452.0 2025-03-15
Enamine
EN300-625418-0.5g
7-fluoro-3-hydroxyquinoline-4-carboxylic acid
1464829-28-4 95.0%
0.5g
$713.0 2025-03-15
Enamine
EN300-625418-1.0g
7-fluoro-3-hydroxyquinoline-4-carboxylic acid
1464829-28-4 95.0%
1.0g
$914.0 2025-03-15
Enamine
EN300-625418-2.5g
7-fluoro-3-hydroxyquinoline-4-carboxylic acid
1464829-28-4 95.0%
2.5g
$1791.0 2025-03-15
Enamine
EN300-625418-5.0g
7-fluoro-3-hydroxyquinoline-4-carboxylic acid
1464829-28-4 95.0%
5.0g
$2650.0 2025-03-15
Enamine
EN300-625418-10.0g
7-fluoro-3-hydroxyquinoline-4-carboxylic acid
1464829-28-4 95.0%
10.0g
$3929.0 2025-03-15
1PlusChem
1P028IWT-50mg
7-fluoro-3-hydroxyquinoline-4-carboxylicacid
1464829-28-4 95%
50mg
$315.00 2024-06-20
1PlusChem
1P028IWT-100mg
7-fluoro-3-hydroxyquinoline-4-carboxylicacid
1464829-28-4 95%
100mg
$454.00 2024-06-20

Additional information on 4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy-

4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy

The compound 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy (CAS No: 1464829-28-4) is a highly specialized organic molecule belonging to the quinoline carboxylic acid family. This compound has garnered significant attention in recent years due to its unique structural features and promising applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a quinoline ring system with a carboxylic acid group at position 4, a hydroxyl group at position 3, and a fluorine atom at position 7. These functional groups impart the molecule with distinctive chemical and biological properties.

Structural Insights and Chemical Properties

The quinoline ring system is a bicyclic aromatic heterocycle composed of a benzene ring fused with a pyridine ring. The presence of the hydroxyl group (-OH) at position 3 introduces hydrophilic properties to the molecule, enhancing its solubility in polar solvents. The fluorine atom at position 7 contributes to the molecule's electronic properties by introducing an electron-withdrawing effect, which can influence its reactivity in various chemical reactions. The carboxylic acid group (-COOH) at position 4 is highly acidic due to the resonance stabilization provided by the aromatic ring system.

Synthesis and Production

The synthesis of 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy involves a series of carefully designed organic reactions. One common approach involves the Friedel-Crafts acylation of quinoline derivatives followed by hydrolysis to introduce the carboxylic acid group. The introduction of the hydroxyl and fluorine groups requires precise substitution reactions, often utilizing directing groups to achieve regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

Applications in Pharmaceuticals

One of the most promising applications of 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy lies in the pharmaceutical industry. The compound has shown potential as a lead molecule for drug development targeting various diseases, including cancer and inflammatory conditions. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable candidate for drug design.

Recent studies have highlighted its ability to inhibit certain kinases involved in cancer cell proliferation. For instance, researchers have demonstrated that this compound can selectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a potential candidate for anti-cancer therapies with minimal side effects on healthy cells.

In addition to its anti-cancer potential, 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy has also shown promise as an anti-inflammatory agent. Its ability to modulate inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy is crucial for its responsible use and disposal. Recent studies have focused on evaluating its biodegradability under various environmental conditions.

Research indicates that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways. However, under anaerobic conditions or in low-nutrient environments, its persistence increases significantly. This highlights the importance of proper waste management practices when handling this compound.

In terms of toxicity, acute toxicity studies have shown that 4-Quinolinecarboxylic Acid, 7-fluoro-,3-hydroxy exhibits low toxicity to aquatic organisms when exposed to concentrations within regulatory limits. Chronic toxicity studies are currently underway to assess long-term effects on ecosystems.

Future Directions and Research Opportunities

The future of 4-quinoic acid derivatives, including 4-quinoic acid derivatives, lies in exploring their full potential across diverse applications while ensuring their safe use and environmental compatibility.

Ongoing research is focused on optimizing synthetic routes to enhance yield and reduce production costs. Additionally, efforts are being made to explore novel applications in areas such as sensors and electronic materials due to their unique electronic properties.

Conclusion

Conclusion

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.